Cas no 1369332-27-3 (2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid)

2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid structure
1369332-27-3 structure
Product Name:2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid
CAS No:1369332-27-3
MF:C9H9N3O2
MW:191.186661481857
MDL:MFCD22062231
CID:5684504
PubChem ID:82403624
Update Time:2023-11-24

2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1369332-27-3
    • EN300-26296213
    • 2-{2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}acetic acid
    • 7H-Pyrrolo[2,3-d]pyrimidine-5-acetic acid, 2-methyl-
    • 2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid
    • MDL: MFCD22062231
    • Inchi: 1S/C9H9N3O2/c1-5-10-4-7-6(2-8(13)14)3-11-9(7)12-5/h3-4H,2H2,1H3,(H,13,14)(H,10,11,12)
    • InChI Key: KCUDCOWXROSJKY-UHFFFAOYSA-N
    • SMILES: OC(CC1=CNC2C1=CN=C(C)N=2)=O

Computed Properties

  • Exact Mass: 191.069476538g/mol
  • Monoisotopic Mass: 191.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Density: 1.448±0.06 g/cm3(Predicted)
  • pka: 3.37±0.30(Predicted)

2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid Pricemore >>

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